molecular formula C11H12N2O3 B8437569 3-Amino-5-(3-methoxy-prop-1-ynyl)-pyridine-2-carboxylic acid methyl ester

3-Amino-5-(3-methoxy-prop-1-ynyl)-pyridine-2-carboxylic acid methyl ester

Cat. No.: B8437569
M. Wt: 220.22 g/mol
InChI Key: BWHSQKYCDFNCMR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Amino-5-(3-methoxy-prop-1-ynyl)-pyridine-2-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C11H12N2O3 and its molecular weight is 220.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C11H12N2O3

Molecular Weight

220.22 g/mol

IUPAC Name

methyl 3-amino-5-(3-methoxyprop-1-ynyl)pyridine-2-carboxylate

InChI

InChI=1S/C11H12N2O3/c1-15-5-3-4-8-6-9(12)10(13-7-8)11(14)16-2/h6-7H,5,12H2,1-2H3

InChI Key

BWHSQKYCDFNCMR-UHFFFAOYSA-N

Canonical SMILES

COCC#CC1=CC(=C(N=C1)C(=O)OC)N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-methoxy-propyne (421 mg, 6 mmol), bis(triphenylphosphine)palladium(II) chloride (84 mg, 0.12 mmol), copper(I) iodide (23 mg, 0.12 mmol) and NEt3 (1.17 ml, 8.4 mmol) in THF (10 ml) under Argon was added 3-amino-5-bromo-pyridine-2-carboxylic acid methyl ester (277 mg, 1.2 mmol) and the mixture was heated to 80° C. for 5 h. At 0° C. water (12 ml) was added and the mixture was extracted with EtOAc, the combined organic layers were washed with half-saturated aq. sodium chloride, dried with Na2SO4 and evaporated. The residue was purified by chromatography on silica gel (cyclohexane to cyclohexane/EtOAc 1:4) to provide the title compound as orange solid.
Quantity
421 mg
Type
reactant
Reaction Step One
Name
Quantity
1.17 mL
Type
reactant
Reaction Step One
Quantity
277 mg
Type
reactant
Reaction Step One
Name
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
84 mg
Type
catalyst
Reaction Step One
Name
copper(I) iodide
Quantity
23 mg
Type
catalyst
Reaction Step One
Name
Quantity
12 mL
Type
reactant
Reaction Step Two

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